![molecular formula C13H11FN2O2 B6330118 Methyl 4-(6-aminopyridin-3-yl)-2-fluorobenzoate, 95% CAS No. 1110657-11-8](/img/structure/B6330118.png)
Methyl 4-(6-aminopyridin-3-yl)-2-fluorobenzoate, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl 4-(6-aminopyridin-3-yl)-2-fluorobenzoate (M4F2) is a small organic molecule that has been studied for its potential applications in the fields of scientific research, drug discovery, and medical diagnostics. M4F2 is a fluorinated derivative of 4-aminopyridine, a heterocyclic compound with a wide range of biological activities. The fluorination of 4-aminopyridine increases the solubility of the compound and improves its bioavailability, making it an attractive candidate for research and drug development.
Mechanism of Action
Methyl 4-(6-aminopyridin-3-yl)-2-fluorobenzoate acts as an inhibitor of enzymes involved in the metabolism of drugs. It binds to the active site of the enzyme and prevents it from catalyzing the reaction. This inhibition of enzyme activity can be used to study the interaction of drugs with their targets, as well as to study the structure and function of proteins and other biological molecules.
Biochemical and Physiological Effects
Methyl 4-(6-aminopyridin-3-yl)-2-fluorobenzoate has been studied for its potential effects on biochemical and physiological processes. It has been shown to inhibit the activity of enzymes involved in the metabolism of drugs, and it has also been shown to have an effect on the expression of certain genes. In addition, Methyl 4-(6-aminopyridin-3-yl)-2-fluorobenzoate, 95% has been studied for its potential effects on cell proliferation, apoptosis, and inflammation.
Advantages and Limitations for Lab Experiments
Methyl 4-(6-aminopyridin-3-yl)-2-fluorobenzoate has several advantages for use in laboratory experiments. It is a small molecule with good solubility and bioavailability, making it easy to work with. In addition, it is relatively inexpensive and readily available, making it an attractive option for research. However, it is important to note that Methyl 4-(6-aminopyridin-3-yl)-2-fluorobenzoate, 95% has not been extensively studied, and its effects on biochemical and physiological processes are not yet fully understood.
Future Directions
Methyl 4-(6-aminopyridin-3-yl)-2-fluorobenzoate has potential applications in the fields of drug discovery, medical diagnostics, and scientific research. Future research should focus on further elucidating the biochemical and physiological effects of Methyl 4-(6-aminopyridin-3-yl)-2-fluorobenzoate, 95%, as well as exploring its potential applications in drug discovery and medical diagnostics. In addition, further research should be conducted to understand the mechanism of action of Methyl 4-(6-aminopyridin-3-yl)-2-fluorobenzoate, 95% and to develop new synthesis methods for the compound. Finally, research should be conducted to explore the potential of Methyl 4-(6-aminopyridin-3-yl)-2-fluorobenzoate, 95% as a therapeutic agent.
Synthesis Methods
Methyl 4-(6-aminopyridin-3-yl)-2-fluorobenzoate can be synthesized by a two-step process. The first step involves the reaction of 4-aminopyridine with 2-fluorobenzoyl chloride in the presence of a base such as pyridine or triethylamine. The resulting product is then reacted with methyl iodide in the presence of a base such as potassium carbonate to yield the desired compound.
Scientific Research Applications
Methyl 4-(6-aminopyridin-3-yl)-2-fluorobenzoate has been studied for its potential applications in the fields of scientific research, drug discovery, and medical diagnostics. It has been used as a tool for studying the structure and function of proteins and other biological molecules. Methyl 4-(6-aminopyridin-3-yl)-2-fluorobenzoate, 95% has been shown to be an effective inhibitor of enzymes involved in the metabolism of drugs, and it has also been used to study the interaction of drugs with their targets.
properties
IUPAC Name |
methyl 4-(6-aminopyridin-3-yl)-2-fluorobenzoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11FN2O2/c1-18-13(17)10-4-2-8(6-11(10)14)9-3-5-12(15)16-7-9/h2-7H,1H3,(H2,15,16) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MPSNPFXTZVOJIU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C=C(C=C1)C2=CN=C(C=C2)N)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11FN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.